Cas no 78782-98-6 (Calcifediol-d)

Calcifediol-d is a deuterated analog of calcifediol (25-hydroxyvitamin D3), a key intermediate in the vitamin D metabolic pathway. This isotopically labeled compound is primarily utilized in research and analytical applications, particularly as an internal standard in mass spectrometry-based assays for quantifying endogenous calcifediol levels. The incorporation of deuterium enhances its stability and minimizes interference during analysis, ensuring high accuracy and reproducibility in pharmacokinetic and metabolic studies. Calcifediol-d is valuable for investigating vitamin D metabolism, assessing nutritional status, and supporting clinical diagnostics. Its consistent isotopic purity and well-characterized properties make it a reliable tool for advancing studies in endocrinology and related fields.

Calcifediol-d structure

Product Name:Calcifediol-d

CAS No:78782-98-6

MF:C₂₇H₄₄O₂

MW:406.674038887024

MDL:MFCD15071183

CID:836643

PubChem ID:66577010

Update Time:2025-10-11

Calcifediol-d Chemical and Physical Properties

Names and Identifiers

- 9,10-Secocholesta-5,7,10(19)-triene-26,26,26,27,27,27-d6-3,25-diol, (3b,5Z,7E)-
- Calcifediol-D6
- (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-7,7,7-trideuterio-6-hydroxy-6-(trideuteriomethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
- 25HydroxyvitaminD3-D6（Dimethyl26,27-D6）
- 9,10-Secocholesta-5,7,10(19)-triene-26,26,26,27,27,27-d6-3,25-diol,(3b,5Z,7E)-
- D6-25-Hydroxyvitamin D3 (26,26,26,27,27,27-D6) solution
- <26,27-2H6>-25-hydroxyvitamin D3
- 25-Hydroxycholecalciferol-d6
- 25-Hydroxyvitamin D3-d6
- 25-Hydroxyvitamin D-d6
- Calcidiol-d6
- Didrogyl-d6
- Hidroferol-d6
- Ro 8-8892-d6
- 25-Hydroxyvitamin D3-(26,26,26,27,27,27-d6)
- 2626,26,27,27,27-Hexadeutero-25-hydroxyvitamin D3
- Calcifediol-d
- 1H-Indene-1-pentanol, 4-((2Z)-2-((5S)-5-hydroxy-2-methylenecyclohexylidene)ethylidene)octahydro-epsilon,7a-dimethyl-alpha,alpha-bis(methyl-d3)-, (epsilonR,1R,3aS,4E,7aR)-
- D6-25-hydroxyvitamin D3
- AKOS040732700
- CS-0819
- (3S,5Z,7E)-(26,26,26,27,27,27-~2~H_6_)-9,10-Secocholesta-5,7,10-triene-3,25-diol
- AS-79833
- DTXSID20735347
- 78782-98-6
- Calcifediol-d6 (>90%)
- CHEMBL4594399
- HY-13332
- UNII-378HY809HV
- 378HY809HV
- D6-25-hydroxyvitamin D3 (26,26,26,27,27,27-d6)
- 1H-INDENE-1-PENTANOL, 4-((2Z)-2-((5S)-5-HYDROXY-2-METHYLENECYCLOHEXYLIDENE)ETHYLIDENE)OCTAHYDRO-.EPSILON.,7A-DIMETHYL-.ALPHA.,.ALPHA.-BIS(METHYL-D3)-, (.EPSILON.R,1R,3AS,4E,7AR)-
- 25-Hydroxy Vitamin D3 (26,26,26,27,27,27-d6)
- MFCD15071183
- (εR,1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-Hydroxy-2-methylenecyclohexylidene]ethylidene]octahydro-ε,7a-dimethyl-α,α-bis(methyl-d3)-1H-indene-1-pentanol (ACI)
- 9,10-Secocholesta-5,7,10(19)-triene-26,26,26,27,27,27-d6-3,25-diol, (3β,5Z,7E)- (9CI)
- 26,26,26,27,27,27-Hexadeutero-25-hydroxyvitamin D3
- 2H6-25-Hydroxyvitamin D3
- DA-51533
- G13854
- MDL： MFCD15071183
- Inchi： 1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11+,22-12-/t20-,23+,24-,25+,27-/m1/s1/i3D3,4D3
- InChI Key： JWUBBDSIWDLEOM-QFVHMXLQSA-N
- SMILES： C[C@@]12[C@@H]([C@H](C)CCCC(O)(C([2H])([2H])[2H])C([2H])([2H])[2H])CC[C@H]1/C(/CCC2)=C/C=C1/C[C@@H](O)CCC/1=C

Computed Properties

Exact Mass: 406.37200
Monoisotopic Mass: 406.371791118g/mol
Isotope Atom Count: 6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 655
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Melting Point: 64-69°C
Boiling Point: 529.2±33.0 °C at 760 mmHg
Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c
PSA: 40.46000
LogP: 6.73390
Color/Form: 50 μg/mL in ethanol
Vapor Pressure: 0.0±3.2 mmHg at 25°C

Calcifediol-d Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H319
Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
Hazardous Material transportation number：UN1170 - class 3 - PG 2 - Ethanol, solution
WGK Germany：1
Hazard Category Code： 11
Safety Instruction： 7-16
Hazardous Material Identification：
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Calcifediol-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-13332-1mg	Calcifediol-d	78782-98-6	98.91%	1mg	￥3800	2025-04-16
MedChemExpress	HY-13332-5mg	Calcifediol-D6	78782-98-6		5mg	￥30690	2021-07-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C126979-1mg	Calcifediol-d	78782-98-6	≥98%	1mg	¥10389.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C126979-5mg	Calcifediol-d	78782-98-6	≥98%	5mg	¥41129.90	2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C877369-1mg	Calcifediol-D6	78782-98-6	: 98atom％; : ≥95％	1mg	￥11,661.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C877369-5mg	Calcifediol-D6	78782-98-6	: 98atom％; : ≥95％	5mg	￥43,732.00	2022-09-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	H-074-1ML	Calcifediol-d	78782-98-6		1ml	¥2899.87	2023-05-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R023373-1mg	Calcifediol-D6,98%	78782-98-6	98%	1mg	￥8505	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R023373-5mg	Calcifediol-D6,98%	78782-98-6	98%	5mg	￥36373	2024-05-21
ChemScence	CS-0819-1mg	Calcifediol-d6	78782-98-6	98.00%	1mg	$1050.0	2022-04-26

Calcifediol-d Production Method

Production Method 1

41251-37-0

135359-42-1

78782-98-6

Reaction Conditions

1.1 Solvents: Diethyl ether
1.2 Reagents: Tetrabutylammonium fluoride

Reference

A short, flexible route to vitamin D metabolites and their side chain analogs

Mascarenas, Jose L.; Perez-Sestelo, Jose; Castedo, Luis; Mourino, Antonio, Tetrahedron Letters, 1991, 32(24), 2813-16

Production Method 2

100928-10-7

41251-37-0

1006914-00-6

78782-98-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 60 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 6 h, -78 °C → -40 °C
1.3 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Acetonitrile , Dichloromethane ; 48 h, rt
1.4 Reagents: Diisopropylethylamine ; rt
1.5 Solvents: Diethyl ether , Tetrahydrofuran ; -78 °C; 12 h, -78 °C → -40 °C
1.6 Reagents: Methanol ; -78 °C

Reference

Synthesis of 25-Hydroxyvitamin D3 and 26,26,26,27,27,27-Hexadeutero-25-hydroxyvitamin D3 on Solid Support

Nicoletti, Daniel; Mourino, Antonio; Torneiro, Mercedes, Journal of Organic Chemistry, 2009, 74(13), 4782-4786